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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine
Cat. No.: B13140370
Get Quote

Technical Guide: 6-Chloro-3-ethynylpyrazin-2-
amine
A Linchpin Scaffold for Fused Heterocycles and

Allosteric Kinase Inhibitors

Executive Summary

6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a high-value heteroaromatic
intermediate utilized extensively in the synthesis of oncology therapeutics. Its structural
uniqueness lies in the tri-functionalized pyrazine core, featuring an electron-donating amine (

), a reactive electrophilic handle (ethynyl,
), and a leaving group (chloro,
) positioned at the 6-position.

This specific arrangement makes it a critical building block for:

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13140370#bc-rfq
https://www.benchchem.com/product/b13140370/docs?utm_src=pdf-body#chemical-structure-of-6-chloro-3-ethynylpyrazin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13140370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Allosteric SHP2 Inhibitors: It serves as the core scaffold for "molecular glue" type inhibitors
that stabilize the auto-inhibited conformation of the SHP2 phosphatase.

» Fused Bicyclic Systems: The adjacent amine and ethynyl groups facilitate cyclization
reactions (e.g., to pyrrolo[2,3-b]pyrazines or thieno[2,3-b]pyrazines) via metal-catalyzed or
nucleophilic pathways.

~hemical Identi hysicochemical Profile[1][2][3][4]

Property Specification
IUPAC Name 6-Chloro-3-ethynylpyrazin-2-amine
CAS Number 1936114-56-5

Molecular Formula

Molecular Weight 153.57 g/mol

SMILES NC1=NC(C#C)=C(CI)N=C1

InChlKey CFFZXSVYEWXBMR-UHFFFAOYSA-N
Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, MeOH; sparingly

Solubility
soluble in water

2-8°C, Hygroscopic, Light Sensitive (Store
Storage
under Argon)

Structural Analysis

The molecule exhibits a "push-pull" electronic character:
e C2-Amine: Acts as a strong resonance donor, increasing electron density at C3 and N1.

e C6-Chloro: Provides inductive withdrawal, activating the ring for nucleophilic aromatic
substitution (

) at the C6 position, though the amine deactivates it slightly compared to a bare pyrazine.
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o C3-Ethynyl: A versatile handle for cycloadditions (Click chemistry) and cyclization. The
proximity of the C2-amine and C3-alkyne is the defining feature for synthesis, allowing for
intramolecular cyclization to form 5,6-fused heteroaromatics.

Synthesis Protocol: The "Sonogashira-Deprotection”
Sequence

The most robust synthetic route proceeds via the selective Sonogashira coupling of 3-bromo-6-
chloropyrazin-2-amine with trimethylsilylacetylene (TMSA), followed by desilylation.

Phase 1: Selective Sonogashira Coupling

Objective: Install the alkyne at C3 without displacing the C6-Chloro or affecting the free amine.
 Starting Material: 3-bromo-6-chloropyrazin-2-amine (CAS: 212779-21-0).

» Reagents: Ethynyltrimethylsilane (TMSA),

, Triethylamine (
).

e Solvent: Anhydrous THF or DMF.

Step-by-Step Methodology:

e Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon.
e Charging: Add 3-bromo-6-chloropyrazin-2-amine (1.0 eq),

(0.05 eq), and Cul (0.02 eq).

e Solvation: Add anhydrous THF (0.2 M concentration relative to substrate) and

(3.0 eq).

¢ Addition: Dropwise add TMSA (1.2 eq) via syringe at room temperature.
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e Reaction: Heat to 50°C for 4—6 hours. Monitor by LCMS for the disappearance of the
bromide (

) and appearance of the TMS-intermediate (

)

o Note: The C6-Cl bond is stronger than the C3-Br bond, ensuring regioselectivity.

o Workup: Filter through a Celite pad to remove Pd/Cu residues. Concentrate the filtrate in
vacuo.

Phase 2: Desilylation (TMS Removal)

Objective: Reveal the terminal alkyne.
» Reagents: Potassium Carbonate (
), Methanol (
).
Step-by-Step Methodology:
 Dissolution: Dissolve the crude TMS-intermediate in MeOH (0.1 M).
» Base Addition: Add solid

(0.5 eq).

¢ Reaction: Stir at room temperature for 30—60 minutes. Conversion is usually rapid.
e Quench: Dilute with water and extract with Ethyl Acetate (

).
 Purification: Wash organic layer with brine, dry over

, and concentrate. Purify via silica gel flash chromatography (Gradient: 0-30% EtOAc in
Hexanes).
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Reaction Landscape & Applications

The utility of 6-Chloro-3-ethynylpyrazin-2-amine stems from its ability to undergo orthogonal
transformations.

Diagram: Synthetic Divergence from the Core Scaffold
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Figure 1: Divergent synthesis pathways. The core scaffold allows access to fused bicyclic
systems (red), click-chemistry adducts (yellow), and C6-functionalized derivatives (green).

Key Application: SHP2 Inhibition

In the development of SHP2 inhibitors (e.g., analogs of JAB-3068 or TNO155), the pyrazine
ring acts as a central connector.

e The Amine (C2): Often forms critical H-bonds with the hinge region or specific residues like
Glu250 in the phosphatase domain.

+ The Ethynyl (C3): Frequently cyclized to form a rigid fused ring that fits into the allosteric
tunnel, locking the protein in an inactive conformation.

* The Chloro (C6): Displaced by bulky amines or piperazines to extend into the solvent-
exposed region, tuning solubility and pharmacokinetic properties.
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Safety & Handling Protocols

o Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit.[1] 2A.
e Handling:
o Dust Hazard: Use a localized exhaust hood or powder containment enclosure.

o Reactivity: The terminal alkyne is potentially reactive toward heavy metals (forming
explosive acetylides). Wash glassware with acid to remove trace copper/silver residues if
used in previous steps.

o Storage: Store under inert gas (Argon/Nitrogen) at -20°C for long-term stability. The terminal
alkyne can undergo slow oxidative coupling (Glaser coupling) if exposed to air and light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [chemical structure of 6-Chloro-3-ethynylpyrazin-2-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13140370/docs#chemical-structure-of-6-chloro-3-
ethynylpyrazin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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